4-Tert-butylphenyl 2-methoxybenzoate
Overview
Description
Scientific Research Applications
Organic Chemistry and Synthesis
4-Tert-butylphenyl 2-methoxybenzoate is involved in complex organic reactions, demonstrating its utility in synthetic chemistry. For instance, the compound participates in reactions with organolithium and -magnesium reagents, leading to products through nucleophilic aromatic substitution and conjugate addition. This dichotomy highlights its versatility in synthetic pathways and the influence of electron-donating groups on reaction outcomes (Hattori et al., 1995).
Materials Science
In materials science, derivatives of 4-Tert-butylphenyl 2-methoxybenzoate are used to design and synthesize novel compounds with specific properties. For example, compounds based on thiazolo[5,4-d]thiazole moieties, incorporating 4-tert-butylphenyl elements, exhibit reversible excited-state intramolecular proton transfer (ESIPT). These materials are promising for applications in white organic light-emitting diodes (WOLEDs), with their emission tunable across a spectrum from blue to yellow, indicating the compound's potential in advanced photonic and electronic devices (Zhang et al., 2016).
Environmental Studies
4-Tert-butylphenyl 2-methoxybenzoate and its derivatives also find applications in environmental studies, particularly in the context of human biomonitoring. The compound, known as lysmeral in commercial applications, has been studied for its presence in human urine samples collected over an 18-year period, revealing trends in exposure levels. The study of its metabolites, such as tert-butylbenzoic acid (TBBA), provides insights into exposure sources and potential health impacts, contributing to efforts aimed at reducing environmental and human exposure to synthetic chemicals (Scherer et al., 2020).
Safety and Hazards
properties
IUPAC Name |
(4-tert-butylphenyl) 2-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20O3/c1-18(2,3)13-9-11-14(12-10-13)21-17(19)15-7-5-6-8-16(15)20-4/h5-12H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCMJTOAONLWWCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OC(=O)C2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Tert-butylphenyl 2-methoxybenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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